Cas no 833484-88-1 (Benzoic acid, 4-[[4-bromo-2-(1-oxobutyl)phenoxy]methyl]-)

• Product Name: Benzoic acid, 4-[[4-bromo-2-(1-oxobutyl)phenoxy]methyl]-
• CAS No: 833484-88-1
• MF: C₁₈H₁₇BrO₄
• MW: 377.229184865952
• CID: 672251
• PubChem ID: 71415503
• Update Time: 2025-04-19

Benzoic acid, 4-[[4-bromo-2-(1-oxobutyl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[4-bromo-2-(1-oxobutyl)phenoxy]methyl]-
• 4-[(4-bromo-2-butanoylphenoxy)methyl]benzoic acid
• DTXSID10834914
• 833484-88-1

• Inchi： 1S/C18H17BrO4/c1-2-3-16(20)15-10-14(19)8-9-17(15)23-11-12-4-6-13(7-5-12)18(21)22/h4-10H,2-3,11H2,1H3,(H,21,22)
• InChI Key： PXKZOQNGNBWXKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(CCC)=O)OCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 376.03102g/mol
• Monoisotopic Mass: 376.03102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.6Ų